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Compound of Interest

Compound Name: Quinate

Cat. No.: B1679955 Get Quote

Essential Safety and Handling Guide for Quinate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential

safety protocols and logistical information for the handling of quinate, with a focus on personal

protective equipment (PPE), operational procedures, and disposal plans. Quinate, also known

as quinic acid, requires careful handling to mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment
According to safety data sheets, quinate is classified as a hazardous substance that can

cause serious eye irritation, as well as potential skin and respiratory tract irritation.[1][2][3][4]

Therefore, adherence to strict PPE protocols is mandatory.

Summary of Personal Protective Equipment (PPE) for Handling Quinate
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PPE Category Specification Standard

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.[1]

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.

Hand Protection
Chemical-resistant, impervious

gloves.

Tested according to relevant

standards (e.g., Europe EN

374, US F739).

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

to prevent skin exposure. A

PVC apron may also be used.

-

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use. This is

particularly important to avoid

dust formation.

NIOSH (US) or CEN (EU)

approved respirator.

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are critical to ensure safety and minimize

environmental impact.

Experimental Workflow for Safe Handling of Quinate
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Preparation
- Review Safety Data Sheet (SDS)

- Put on all required PPE

Handling
- Use in a well-ventilated area

- Avoid dust generation
- Avoid contact with skin and eyes

Storage
- Store in a tightly closed container

- Keep in a cool, dry place

Spill Management
- Evacuate area

- Wear appropriate PPE
- Clean up spill immediately, avoiding dust

Disposal
- Dispose of as hazardous waste

- Follow local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of quinate, from preparation to disposal.

Handling and Storage:

Always wash hands thoroughly after handling.

Use the substance in a well-ventilated area or under a fume hood to keep airborne

concentrations low.

Avoid the formation and accumulation of dust.

Store in a tightly sealed, original container in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.

Spill Response:

In case of a spill, clean it up immediately.
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For minor spills, sweep up the solid material, avoiding dust generation, and place it into a

suitable container for disposal.

Ensure the area is well-ventilated.

Disposal Plan: All waste materials containing quinate must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations. Do not allow the chemical

to enter drains. Contaminated PPE and cleaning materials should also be collected in a sealed

container for proper disposal.

Chemical and Physical Properties
A summary of the key identifiers and properties of D-(-)-Quinic acid is provided below for easy

reference.

Identifier Value

CAS Number 77-95-2

Molecular Formula C₇H₁₂O₆

Molecular Weight 192.17 g/mol

Appearance White powder

Hazards
Causes serious eye irritation. May cause skin

and respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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